Cas no 1260795-87-6 (2-(4-Amino-2-chlorophenyl)acetic acid)

• Product Name: 2-(4-Amino-2-chlorophenyl)acetic acid
• CAS No: 1260795-87-6
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 5039715
• PubChem ID: 18794290
• Update Time: 2025-07-20

2-(4-Amino-2-chlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-2-chlorophenyl)acetic acid
• (4-amino-2-chlorophenyl)acetic acid
• AKOS006307288
• 2-(4-Amino-2-chlorophenyl)aceticacid
• BS-50945
• E76540
• SCHEMBL23665704
• 1260795-87-6
• 2-(4-Amino-2-chlorophenyl)acetic acid

• MDL： MFCD11036407
• Inchi： 1S/C8H8ClNO2/c9-7-4-6(10)2-1-5(7)3-8(11)12/h1-2,4H,3,10H2,(H,11,12)
• InChI Key： LZFJFQHEDTXZDG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(=O)O)N

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-(4-Amino-2-chlorophenyl)acetic acid

Introduction to 2-(4-Amino-2-chlorophenyl)acetic acid (CAS No. 1260795-87-6)

2-(4-Amino-2-chlorophenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1260795-87-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a chloro-substituted aromatic ring coupled with an amino group and an acetic acid moiety, has garnered attention due to its structural versatility and potential biological activity. The presence of both polar and aromatic functional groups makes it a valuable scaffold for further chemical modifications, enabling the development of novel therapeutic agents.

The structural framework of 2-(4-Amino-2-chlorophenyl)acetic acid consists of a benzene ring substituted at the 2-position with a chlorine atom and at the 4-position with an amino group. The carboxylic acid functionality at the 3-position enhances its solubility in polar solvents, facilitating its use in various biochemical assays and synthetic pathways. This compound’s design aligns with the growing interest in heterocyclic derivatives, which are known for their broad spectrum of biological interactions.

In recent years, 2-(4-Amino-2-chlorophenyl)acetic acid has been explored as a precursor in the synthesis of pharmacologically active molecules. Its aromatic core serves as an excellent platform for further derivatization, allowing chemists to introduce additional functional groups that can modulate its pharmacokinetic and pharmacodynamic properties. For instance, modifications at the amino or carboxylic acid positions can lead to compounds with enhanced binding affinity to target enzymes or receptors.

One of the most compelling aspects of 2-(4-Amino-2-chlorophenyl)acetic acid is its potential application in the development of drugs targeting neurological disorders. The combination of an amino group and a chloro-substituent on an aromatic ring is commonly found in molecules that interact with neurotransmitter systems. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to conditions such as depression, anxiety, and neurodegenerative diseases. These findings are particularly intriguing given the increasing demand for innovative treatments in mental health.

The synthesis of 2-(4-Amino-2-chlorophenyl)acetic acid involves multi-step organic reactions that highlight its synthetic utility. Common methodologies include nucleophilic aromatic substitution reactions to introduce the amino group, followed by carboxylation at the terminal position. Advances in catalytic systems have enabled more efficient and environmentally friendly routes to this compound, reducing waste and improving yields. Such improvements are critical in pharmaceutical manufacturing, where cost-effectiveness and sustainability are paramount.

From a medicinal chemistry perspective, 2-(4-Amino-2-chlorophenyl)acetic acid exemplifies the importance of structural diversity in drug discovery. By varying substituents around its core scaffold, researchers can fine-tune its biological activity. For example, replacing the chlorine atom with other halogens or introducing alkyl groups can alter its metabolic stability and distribution within the body. This flexibility underscores its value as a building block for future drug candidates.

The role of computational chemistry in optimizing derivatives of 2-(4-Amino-2-chlorophenyl)acetic acid cannot be overstated. Molecular modeling techniques allow researchers to predict how different modifications will affect the compound’s interactions with biological targets. By simulating these interactions computationally, scientists can prioritize which synthetic routes are most likely to yield promising candidates for further experimental validation.

Recent patents have highlighted 2-(4-Amino-2-chlorophenyl)acetic acid as a key intermediate in novel drug formulations. These patents often describe methods for synthesizing complex molecules that incorporate this scaffold into their structure. Such innovations demonstrate its broad applicability across different therapeutic areas, from oncology to anti-inflammatory treatments. The growing body of patent literature reflects both academic interest and industrial investment in leveraging this compound’s potential.

The pharmacological evaluation of 2-(4-Amino-2-chlorophenyl)acetic acid derivatives has revealed several interesting properties. Some analogs exhibit potent inhibition of enzymes involved in pain signaling, while others show promise as antioxidants or anti-inflammatory agents. These findings underscore the need for continued exploration into its pharmacological space. Furthermore, combination therapies involving multiple derivatives may offer synergistic effects that could enhance therapeutic outcomes.

In conclusion, 2-(4-Amino-2-chlorophenyl)acetic acid (CAS No. 1260795-87-6) represents a versatile and promising compound in pharmaceutical research. Its unique structural features make it an ideal candidate for further derivatization and exploration in drug development. As our understanding of biological systems advances, compounds like this one will continue to play a crucial role in addressing unmet medical needs across various disease states.